(7-Methoxybenzofuran-2-yl)(5-(pyridin-4-yl)indolin-1-yl)methanone

• IUPAC Name: (7-methoxy-1-benzofuran-2-yl)-(5-pyridin-4-yl-2,3-dihydroindol-1-yl)methanone
• InChI: InChI=1S/C23H18N2O3/c1-27-20-4-2-3-18-14-21(28-22(18)20)23(26)25-12-9-17-13-16(5-6-19(17)25)15-7-10-24-11-8-15/h2-8,10-11,13-14H,9,12H2,1H3
• InChI Key: YTDITQQEYNZGEW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)N3CCC4=C3C=CC(=C4)C5=CC=NC=C5
• Molecular Formula: C23H18N2O3
• Molecular Weight: 370.4 g/mol

Description

The compound contains several functional groups and rings, including a benzofuran, an indoline, and a pyridine. These structures are common in many bioactive compounds and pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Without specific literature or patents, it’s hard to say exactly how this compound would be synthesized.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Techniques such as NMR and X-ray crystallography could be used to determine its structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the pyridine ring might undergo electrophilic substitution, while the indoline could potentially be involved in various condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would depend on its specific structure.

Scientific Research Applications

Antimicrobial Properties

Benzofuran derivatives have gained attention as potential antimicrobial agents. Their unique structural features and diverse biological activities make them promising candidates. Specifically, “(7-Methoxybenzofuran-2-yl)(5-(pyridin-4-yl)indolin-1-yl)methanone” may exhibit antibacterial and antifungal effects. . Further investigations could reveal its full potential in combating microbial diseases.

Antiviral Potential

Indole derivatives, such as those found in benzofuran compounds, exhibit antiviral properties. While specific studies on our compound are scarce, its structural features suggest potential antiviral activity. .

Biocatalytic Synthesis

Recent advances in biocatalysis allow the conversion of indole into various derivatives. Microbial cell factories can produce halogenated and oxygenated forms of indole. .

Mechanism of Action

The biological activity of this compound would depend on its specific structure and the target it interacts with. Many indole and pyrimidine derivatives have shown a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties.

Future Directions

Future research could involve synthesizing this compound and testing its biological activity. If it shows promising activity, it could be further optimized and potentially developed into a new drug.